Cas no 2229196-99-8 (3-({imidazo1,2-apyrazin-3-yl}methyl)-3-methoxyazetidine)

• Product Name: 3-({imidazo1,2-apyrazin-3-yl}methyl)-3-methoxyazetidine
• CAS No: 2229196-99-8
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 5778203
• PubChem ID: 165662967
• Update Time: 2025-06-08

3-({imidazo1,2-apyrazin-3-yl}methyl)-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1998178
• 3-({imidazo[1,2-a]pyrazin-3-yl}methyl)-3-methoxyazetidine
• 2229196-99-8
• 3-({imidazo1,2-apyrazin-3-yl}methyl)-3-methoxyazetidine

• Inchi： 1S/C11H14N4O/c1-16-11(7-13-8-11)4-9-5-14-10-6-12-2-3-15(9)10/h2-3,5-6,13H,4,7-8H2,1H3
• InChI Key： ZIAVPNHNMVWKLO-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CN=C3C=NC=CN23)CNC1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.4Ų

Additional information on 3-({imidazo1,2-apyrazin-3-yl}methyl)-3-methoxyazetidine

Comprehensive Overview of 3-({imidazo[1,2-a]pyrazin-3-yl}methyl)-3-methoxyazetidine (CAS No. 2229196-99-8)

The compound 3-({imidazo[1,2-a]pyrazin-3-yl}methyl)-3-methoxyazetidine (CAS No. 2229196-99-8) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines an imidazo[1,2-a]pyrazine core with a methoxyazetidine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or modulator of protein-protein interactions, which aligns with current trends in targeted cancer therapies and immunology.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. The imidazo[1,2-a]pyrazine scaffold, present in this compound, is known for its bioisosteric properties and ability to mimic purine bases, a feature highly relevant to kinase inhibition. This has led to increased searches for terms like "imidazo[1,2-a]pyrazine derivatives" and "azetidine-based drug candidates" in scientific databases. The 3-methoxyazetidine group further enhances metabolic stability, a critical factor in optimizing pharmacokinetics—a hot topic in AI-driven drug design discussions.

From a synthetic chemistry perspective, the introduction of the methoxyazetidine ring poses intriguing challenges. Modern organic chemists are exploring greener methodologies, such as photoredox catalysis or flow chemistry, to construct such frameworks efficiently. These approaches resonate with the pharmaceutical industry's push toward sustainable practices, often queried as "green synthesis of N-heterocycles." The compound's CAS No. 2229196-99-8 serves as a unique identifier in patent literature, where it may appear alongside related analogs in claims for JAK/STAT pathway inhibitors or immune-oncology targets.

The physicochemical properties of 3-({imidazo[1,2-a]pyrazin-3-yl}methyl)-3-methoxyazetidine also merit discussion. Its calculated logP and polar surface area suggest moderate blood-brain barrier permeability, sparking interest in neurological applications—a trending subtopic in neurodegenerative disease research. Additionally, the compound's potential to form hydrogen bonds via its imidazo[1,2-a]pyrazine nitrogen atoms makes it a valuable fragment in fragment-based drug discovery (FBDD), a technique frequently searched alongside "high-throughput screening."

Ongoing studies focus on structure-activity relationships (SAR) of this chemotype. For instance, variations at the methoxyazetidine position could influence target selectivity—a key concern in avoiding off-target effects, as seen in popular queries like "selective kinase inhibitor design." Computational modeling studies, particularly molecular dynamics simulations of this compound bound to hypothetical targets, are another area of active investigation, reflecting the growing intersection of AI and molecular modeling in drug development.

In conclusion, 3-({imidazo[1,2-a]pyrazin-3-yl}methyl)-3-methoxyazetidine represents a versatile scaffold with multifaceted applications. Its relevance to contemporary drug discovery paradigms—ranging from kinase-targeted therapies to computational chemistry—ensures its continued prominence in scientific literature. As research progresses, this compound may well emerge as a cornerstone in developing next-generation therapeutics for complex diseases.